![molecular formula C22H22O6 B2438536 3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2,2-dimethylpropanoate CAS No. 869080-21-7](/img/structure/B2438536.png)
3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2,2-dimethylpropanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
- Stereocontrolled Synthesis of Glycosides : Research demonstrated the utility of similar compounds in the stereocontrolled synthesis of glycosides and glycosyl esters, highlighting the importance of neighboring group participation and hydrogenolysis for achieving high yields and selectivity (Crich & Cai, 2007).
- Cation Binding and Fluorescence Spectra : Another study focused on the synthesis of novel chromenone-crown ethers derived from similar compounds, which were examined for their cation binding capabilities using fluorescence spectroscopy, offering insights into their potential applications in sensing technologies (Gündüz, Salan, & Bulut, 2009).
- One-pot Synthesis Approaches : A facile and efficient one-pot synthesis method for 3-(furan-2-yl)-4-hydroxy-2H-chromen-2-ones, utilizing related compounds, was developed. This method avoids the use of expensive transition metals and simplifies purification steps, highlighting the compound's role in streamlining synthetic processes (Zhang et al., 2018).
Application in Detection and Sensing
- Highly Sensitive Probes : Compounds structurally similar to the requested molecule have been synthesized for the detection of Cr3+ ions in living cells, indicating the potential for these compounds to serve as sensitive fluorescent probes for metal ions, which could have applications in biological imaging and environmental monitoring (Mani et al., 2018).
Advanced Materials and Electrochemical Properties
- Electrochemical Studies : Research involving dimethyl 6-bromo-2H-chromene-2,3-dicarboxylate, a compound with structural similarities, focused on its synthesis, characterization, and detailed kinetic and thermodynamic studies. These studies contribute to understanding the electrochemical properties of chromene derivatives, which could inform the development of novel materials with specific electronic properties (Asheri, Habibi‐Khorassani, & Shahraki, 2016).
properties
IUPAC Name |
[3-(3,4-dimethoxyphenyl)-2-oxochromen-7-yl] 2,2-dimethylpropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22O6/c1-22(2,3)21(24)27-15-8-6-14-10-16(20(23)28-18(14)12-15)13-7-9-17(25-4)19(11-13)26-5/h6-12H,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJBVJCHHBHWVSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl 2,2-dimethylpropanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.